Cas no 1396809-81-6 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide
• CAS No: 1396809-81-6
• MF: C₁₄H₂₃NO₃S₂
• MW: 317.467321634293
• CID: 6136302
• PubChem ID: 71787339
• Update Time: 2025-06-08

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-1-(3-methylphenyl)methanesulfonamide
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-1-(3-methylphenyl)methanesulfonamide
• VU0535003-1
• 1396809-81-6
• CHEMBL3439778
• F6186-1240
• N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-1-(m-tolyl)methanesulfonamide
• AKOS024536150

• Inchi： 1S/C14H23NO3S2/c1-12-5-4-6-13(9-12)10-20(17,18)15-11-14(2,16)7-8-19-3/h4-6,9,15-16H,7-8,10-11H2,1-3H3
• InChI Key： KWYSDMFMFGFNPP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(C)=C1)S(NCC(O)(C)CCSC)(=O)=O

Computed Properties

• Exact Mass: 317.11193594g/mol
• Monoisotopic Mass: 317.11193594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 100Ų

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide

Introduction to N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide (CAS No. 1396809-81-6)

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With a CAS number of 1396809-81-6, this compound represents a complex molecular structure that has been studied for its potential applications in various biochemical pathways. The unique combination of functional groups in its molecular formula, including hydroxyl, methylsulfanyl, and methanesulfonamide moieties, makes it a subject of interest for researchers exploring novel synthetic pathways and therapeutic agents.

The compound's structure is characterized by a phenyl ring substituted with a methyl group at the 3-position, which contributes to its solubility and reactivity in various solvents. This structural feature, along with the presence of multiple polar functional groups, suggests that N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide may exhibit a range of biological activities. In particular, the methanesulfonamide group is known to be present in many bioactive molecules, often serving as a pharmacophore that interacts with biological targets.

In recent years, there has been a growing interest in the development of new sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides have been widely used in medicine, particularly as antimicrobial agents, diuretics, and nonsteroidal anti-inflammatory drugs. The introduction of new substituents into the sulfonamide core can lead to compounds with enhanced efficacy or novel mechanisms of action. For instance, the hydroxyl and methylsulfanyl groups in N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide may influence its metabolic stability and binding affinity to biological targets.

One of the most promising areas of research involving this compound is its potential application in drug discovery. The phenyl ring and its substituents can be modified to create derivatives with specific biological activities. For example, studies have shown that phenyl sulfonamides can interact with enzymes and receptors involved in pain signaling, inflammation, and cancer cell proliferation. The unique structural features of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide make it a valuable candidate for further investigation in these fields.

The synthesis of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the complex molecular framework. The presence of sensitive functional groups necessitates careful optimization to avoid unwanted side reactions.

In terms of analytical characterization, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the compound's molecular structure and purity. NMR spectroscopy is particularly useful for elucidating the connectivity of atoms within the molecule, while MS helps confirm the molecular weight and fragmentation patterns.

The pharmacological properties of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide are being actively investigated in preclinical studies. Initial results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human diseases. For example, it has shown potential as an antagonist for pain-related receptors, which could make it useful in developing new analgesic drugs. Additionally, its sulfonamide core may interact with bacterial enzymes involved in metabolic pathways, offering possibilities for antimicrobial applications.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro studies using cell cultures are conducted to evaluate the compound's toxicity profile and interaction with target proteins. Animal models are also employed to study its pharmacokinetics and pharmacodynamics before human clinical trials can begin. These studies are crucial for determining whether N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide has the potential to become a viable therapeutic agent.

The chemical synthesis and purification of this compound also present challenges due to its complex structure. Advanced synthetic methodologies must be employed to ensure high yields and minimal impurities. Techniques such as flow chemistry and continuous manufacturing processes may offer advantages in terms of scalability and reproducibility. These advancements are essential for transitioning from laboratory-scale synthesis to industrial production.

The regulatory landscape for new pharmaceutical compounds requires thorough documentation of their synthesis, characterization, and toxicological properties. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive data before approving a new drug candidate for clinical use. Researchers must navigate these requirements carefully to ensure that their findings meet regulatory standards.

In conclusion, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-1-(3-methylphenyl)methanesulfonamide (CAS No. 1396809-81-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and synthetic pathways, this compound may play an important role in the development of next-generation drugs.